N-(2-chlorobenzyl)-2-(4-isopropyl-7-oxo-1-(o-tolyl)-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)acetamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-2-[1-(2-methylphenyl)-7-oxo-4-propan-2-ylpyrazolo[3,4-d]pyridazin-6-yl]acetamide
• InChI: InChI=1S/C24H24ClN5O2/c1-15(2)22-18-13-27-30(20-11-7-4-8-16(20)3)23(18)24(32)29(28-22)14-21(31)26-12-17-9-5-6-10-19(17)25/h4-11,13,15H,12,14H2,1-3H3,(H,26,31)
• InChI Key: TVIJBUYKKQHGIU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C3=C(C=N2)C(=NN(C3=O)CC(=O)NCC4=CC=CC=C4Cl)C(C)C
• Molecular Formula: C24H24ClN5O2
• Molecular Weight: 449.9 g/mol
• CAS No.: 946253-79-8

Description

Synthesis Analysis

Synthesis analysis involves detailing the methods and steps used to synthesize the compound. This can include the starting materials, reagents, and conditions used in the synthesis.

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Scientific Research Applications

Heterocyclic Compound Synthesis

Research in the domain of synthetic chemistry has focused on the preparation of pyrazolo[3,4-d]pyrimidines, which are known for their chemical and pharmacological activities. The synthesis involves novel heterocyclic o-aminonitriles as precursors, highlighting the chemical versatility and potential application in drug discovery and development (Eljazi I. Al-Afaleq & S. Abubshait, 2001).

Coordination Complexes and Antioxidant Activity

Studies have also explored the synthesis of pyrazole-acetamide derivatives to form Co(II) and Cu(II) coordination complexes. These complexes demonstrate significant antioxidant activity, showcasing the potential of these compounds in oxidative stress-related applications (K. Chkirate et al., 2019).

Antitumor and Antimicrobial Activities

Further research into N-substituted-2-amino-1,3,4-thiadiazoles, which can be derived from similar compounds, has shown promising antitumor and antimicrobial activities. This emphasizes the potential of such compounds in the development of new therapeutic agents (W. Hamama et al., 2013).

Corrosion Inhibition

In the field of material science, derivatives of acetamide have been synthesized and tested as corrosion inhibitors. These studies indicate that such compounds can protect metals against corrosion in various environments, making them valuable in industrial applications (A. Yıldırım & M. Cetin, 2008).

Synthesis of Novel Heterocycles

The versatility of acetamide derivatives extends to the synthesis of novel heterocycles, such as pyrazoles and thiazoles, with demonstrated antimicrobial activities. This research underscores the potential of these compounds in creating new antimicrobial agents (M. Gouda et al., 2010).